Cas no 52414-85-4 (2-Butyl-5-methylthiazole)

• Product Name: 2-Butyl-5-methylthiazole
• CAS No: 52414-85-4
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 2186024
• PubChem ID: 574900
• Update Time: 2024-02-29

2-Butyl-5-methylthiazole Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-5-methylthiazole
• Thiazole, 2-butyl-5-methyl-
• FCMSADORJFIRBT-UHFFFAOYSA-N
• 2-Butyl-5-methyl-1,3-thiazole #

• Inchi： 1S/C8H13NS/c1-3-4-5-8-9-6-7(2)10-8/h6H,3-5H2,1-2H3
• InChI Key： FCMSADORJFIRBT-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1CCCC

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles